Dextromethorphan hydrochloride
Dextromethorphan hydrochloride
Methyl analog of DEXTRORPHAN that shows high affinity binding to several regions of the brain, including the medullary cough center. This compound is an NMDA receptor antagonist (RECEPTORS, N-METHYL-D-ASPARTATE) and acts as a non-competitive channel blocker. It is one of the widely used ANTITUSSIVES, and is also used to study the involvement of glutamate receptors in neurotoxicity.
Brand Name:
Vulcanchem
CAS No.:
18609-21-7
VCID:
VC0095338
InChI:
InChI=1S/C18H25NO.ClH/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18;/h6-7,12,15,17H,3-5,8-11H2,1-2H3;1H/t15-,17+,18+;/m1./s1
SMILES:
CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.Cl
Molecular Formula:
C18H26ClNO
Molecular Weight:
307.9 g/mol
Dextromethorphan hydrochloride
CAS No.: 18609-21-7
Natural Products
VCID: VC0095338
Molecular Formula: C18H26ClNO
Molecular Weight: 307.9 g/mol
CAS No. | 18609-21-7 |
---|---|
Product Name | Dextromethorphan hydrochloride |
Molecular Formula | C18H26ClNO |
Molecular Weight | 307.9 g/mol |
IUPAC Name | (1S,9S,10S)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene;hydrochloride |
Standard InChI | InChI=1S/C18H25NO.ClH/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18;/h6-7,12,15,17H,3-5,8-11H2,1-2H3;1H/t15-,17+,18+;/m1./s1 |
Standard InChIKey | SNDDIRAXSDUVKW-URVXVIKDSA-N |
Isomeric SMILES | CN1CC[C@@]23CCCC[C@@H]2[C@@H]1CC4=C3C=C(C=C4)OC.Cl |
SMILES | CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.Cl |
Canonical SMILES | CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.Cl |
Description | Methyl analog of DEXTRORPHAN that shows high affinity binding to several regions of the brain, including the medullary cough center. This compound is an NMDA receptor antagonist (RECEPTORS, N-METHYL-D-ASPARTATE) and acts as a non-competitive channel blocker. It is one of the widely used ANTITUSSIVES, and is also used to study the involvement of glutamate receptors in neurotoxicity. |
Related CAS | 125-71-3 (Parent) |
Synonyms | d-Methorphan Delsym Dextromethorphan Dextromethorphan Hydrobromide Dextromethorphan Hydrobromide, (+-)-Isomer Dextromethorphan Hydrobromide, Monohydrate Dextromethorphan Hydrochloride Dextromethorphan, (+-)-Isomer Hydrobromide, Dextromethorphan Hydrochloride, Dextromethorphan l-Methorphan Levomethorphan Racemethorphan |
PubChem Compound | 5483943 |
Last Modified | Nov 11 2021 |
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